N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C22H25F2N3O3/c1-2-30-20-9-4-3-6-15(20)14-27-11-10-25-22(29)19(27)12-21(28)26-13-16-17(23)7-5-8-18(16)24/h3-9,19H,2,10-14H2,1H3,(H,25,29)(H,26,28)
• InChI Key: NFHFPCXWCZTUGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C22H25F2N3O3
• Molecular Weight: 417.4 g/mol

Description

N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide, also known as DFBA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DFBA is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and receptors in the body. N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of certain receptors, such as the epidermal growth factor receptor (EGFR), which is involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been found to have various biochemical and physiological effects in scientific research studies. It has been found to reduce the production of inflammatory mediators, such as prostaglandins, and to inhibit the growth and proliferation of cancer cells. N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has also been found to have antibacterial properties against certain strains of bacteria. Additionally, N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been found to have a low toxicity profile in vitro, indicating that it may be a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has several advantages and limitations for laboratory experiments. One advantage is that it has been found to have a low toxicity profile in vitro, indicating that it may be a safe and effective therapeutic agent. Additionally, N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been found to have anti-inflammatory, antibacterial, and anti-cancer properties, making it a versatile compound for scientific research. However, one limitation is that the mechanism of action of N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide is not fully understood, which makes it difficult to optimize its therapeutic potential. Additionally, more research is needed to determine the optimal dosage and administration of N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide for therapeutic use.

Future Directions

There are several future directions for further research on N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide. One direction is to further investigate its mechanism of action, in order to optimize its therapeutic potential and identify potential drug targets. Additionally, more research is needed to determine the optimal dosage and administration of N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide for therapeutic use. Another direction is to investigate the potential use of N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide in combination with other therapeutic agents, in order to enhance its efficacy and reduce potential side effects. Finally, more research is needed to investigate the potential use of N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide in the treatment of other diseases, such as bacterial infections and autoimmune diseases.

Synthesis Methods

N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide can be synthesized through various methods, including the reaction of 2,6-difluorobenzylamine with 2-[(2-ethoxyphenyl)methyl]-3-oxo-2-piperazineacetic acid. This reaction results in the formation of N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide as a white solid, which can be purified through recrystallization. Other methods of synthesis include the reaction of 2,6-difluorobenzyl chloride with 2-[(2-ethoxyphenyl)methyl]-3-oxo-2-piperazineacetic acid in the presence of a base.

Scientific Research Applications

N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, N-(2,6-difluorobenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been studied for its potential use in the treatment of bacterial infections, as it has been found to have antibacterial properties against certain strains of bacteria.